Cas no 1186584-31-5 (3-(4-fluorophenyl)-2-methylpropan-1-ol)

3-(4-fluorophenyl)-2-methylpropan-1-ol structure
1186584-31-5 structure
Product Name:3-(4-fluorophenyl)-2-methylpropan-1-ol
CAS No:1186584-31-5
MF:C10H13FO
MW:168.208026647568
MDL:MFCD20386076
CID:4576348
PubChem ID:64665040
Update Time:2024-03-01

3-(4-fluorophenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(4-fluorophenyl)-2-methylpropan-1-ol
    • Benzenepropanol, 4-fluoro-β-methyl-
    • MDL: MFCD20386076
    • Inchi: 1S/C10H13FO/c1-8(7-12)6-9-2-4-10(11)5-3-9/h2-5,8,12H,6-7H2,1H3
    • InChI Key: NQMVLEBAJBXAOI-UHFFFAOYSA-N
    • SMILES: C(O)C(C)CC1=CC=C(F)C=C1

Computed Properties

  • Exact Mass: 168.095043196g/mol
  • Monoisotopic Mass: 168.095043196g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 20.2Ų

3-(4-fluorophenyl)-2-methylpropan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
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3-(4-Fluorophenyl)-2-methylpropan-1-ol
1186584-31-5 95%
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Enamine
EN300-141456-0.25g
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Enamine
EN300-141456-0.5g
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Enamine
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Enamine
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$1186.0 2023-05-23
Enamine
EN300-141456-5.0g
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Enamine
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TRC
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